Cas no 2703763-27-1 (2-(2,6-dioxopiperidin-3-yl)-5-(3-ethylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-(3-ethylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703763-27-1
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 5615738
• PubChem ID: 165946202
• Update Time: 2025-10-30

2-(2,6-dioxopiperidin-3-yl)-5-(3-ethylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxopiperidin-3-yl)-5-(3-ethylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703763-27-1
• EN300-33361937

• Inchi： 1S/C19H22N4O4/c1-2-11-10-22(8-7-20-11)12-3-4-13-14(9-12)19(27)23(18(13)26)15-5-6-16(24)21-17(15)25/h3-4,9,11,15,20H,2,5-8,10H2,1H3,(H,21,24,25)
• InChI Key： WXFLCDILGYJLKS-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)N1CCNC(CC)C1

Computed Properties

• Exact Mass: 370.16410520g/mol
• Monoisotopic Mass: 370.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.8Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-(3-ethylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-(2,6-dioxopiperidin-3-yl)-5-(3-ethylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703763-27-1)

The compound 2-(2,6-dioxopiperidin-3-yl)-5-(3-ethylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione, identified by its CAS number 2703763-27-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound features a unique structural framework that combines elements of piperidine, isoindole, and dioxopiperidine moieties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the potential of such multifaceted scaffolds in modulating biological pathways associated with neurological and inflammatory disorders. The presence of the dioxopiperidine group in particular has garnered attention for its ability to enhance binding affinity and selectivity in target proteins. This structural feature is complemented by the 3-ethylpiperazine moiety, which is known for its role in enhancing pharmacokinetic properties such as solubility and metabolic stability.

The 2,3-dihydro-1H-isoindole core of the compound contributes to its distinct electronic properties, enabling interactions with a wide range of biological targets. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in pain signaling and neuroinflammation. Preliminary computational studies suggest that this compound may exhibit high binding affinity to certain ion channels and G-protein coupled receptors (GPCRs), making it a valuable tool for developing novel therapeutic strategies.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 2-(2,6-dioxopiperidin-3-yl)-5-(3-ethylpiperazin-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703763-27-1) have opened new avenues for investigating the mechanisms underlying various diseases. The compound's ability to engage multiple pharmacological targets simultaneously suggests its utility as a multitargeted drug candidate. Such an approach is increasingly favored in modern drug design due to its potential to reduce side effects and improve therapeutic efficacy.

Moreover, the structural diversity offered by this compound makes it an attractive scaffold for structure-based drug design. By leveraging advanced computational techniques such as molecular dynamics simulations and virtual screening, researchers can identify optimized analogs with enhanced pharmacological profiles. These efforts are supported by experimental validation through high-throughput screening (HTS) and X-ray crystallography studies, which provide critical insights into the compound's interactions with biological targets.

The dioxopiperidine moiety has been extensively studied for its role in enhancing bioavailability and reducing metabolic degradation. This feature is particularly relevant in the development of long-lasting therapeutics that require minimal dosing frequency. Additionally, the 3-ethylpiperazine component contributes to the compound's solubility profile, facilitating better absorption and distribution within the body. These properties make CAS No. 2703763-27-1 a compelling candidate for further clinical investigation.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the synthesis process, allowing for rapid exploration of structural variations. These innovations are crucial for accelerating drug discovery pipelines and bringing novel therapeutics to market more efficiently.

The potential applications of 2-(2,6-dioxopiperidin-3-yl)-5-(3-ethylpiperazin-1-yl)-2,3-dihydro-1H-is oindole -1,3-dione (CAS No. 2703763 -27 - 1) extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in agrochemicals and specialty chemicals where its unique structural features may provide novel solutions to existing challenges. The compound's versatility underscores its importance as a building block for diverse chemical applications.

In conclusion,CAS No 2703763 -27 - 1 represents a significant contribution to medicinal chemistry with its innovative structure and promising pharmacological properties. The combination of functional groups such as dioxopiperidine, isoindole, and ethylpiperazine offers a rich foundation for developing next-generation therapeutics. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play a pivotal role in advancing healthcare solutions worldwide.